Cas no 942009-69-0 (2-(4-chlorophenyl)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 942009-69-0
• Molecular Formula: C₁₃H₁₃ClN₂OS₂
• Molecular Weight: 312.838119268417
• CID: 5990677
• PubChem ID: 16850028

2-(4-chlorophenyl)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide
• 2-(4-chlorophenyl)-N-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]acetamide
• AKOS024650327
• CHEMBL2093701
• 942009-69-0
• SR-01000912968-1
• 2-(4-chlorophenyl)-N-{4-[(methylsulfanyl)methyl]-1,3-thiazol-2-yl}acetamide
• TDR81206
• SR-01000912968
• F2468-0199
• 2-(4-chlorophenyl)-N-(4-((methylthio)methyl)thiazol-2-yl)acetamide

• InChIKey： BXGVETNMSAZNDE-UHFFFAOYSA-N
• Inchi： 1S/C13H13ClN2OS2/c1-18-7-11-8-19-13(15-11)16-12(17)6-9-2-4-10(14)5-3-9/h2-5,8H,6-7H2,1H3,(H,15,16,17)
• SMILES： C(NC1=NC(CSC)=CS1)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 312.0157831g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 312.0157831g/mol
• Heavy Atom Count: 19
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides